Cas no 52000-81-4 (n,n'-dibenzyl-perylene-tetracarbonic acid, diamide)

• Product Name: n,n'-dibenzyl-perylene-tetracarbonic acid, diamide
• CAS No: 52000-81-4
• MF: C₃₈H₂₂N₂O₄
• MW: 570.592289447784
• CID: 936216
• PubChem ID: 10555069
• Update Time: 2025-04-19

n,n'-dibenzyl-perylene-tetracarbonic acid, diamide Chemical and Physical Properties

Names and Identifiers

• n,n'-dibenzyl-perylene-tetracarbonic acid, diamide
• 2,9-DIBENZYL-ANTHRA2,1,9-DEF:6,5,10-D'E'F'DIISOQUINOLINE-1,3,8,10-TETRONE
• 2,5-DISULPHOBENALDEHYDE
• N,N''-Bisbenzyl-3,4,9,10-perylenetetracarboxylic acid imide
• 52000-81-4
• SCHEMBL8680716
• N,N'-Dibenzyl-perylene-tetracarbonic acid,diamide
• Bis(benzylimido)-perylen
• YOJIBFGEZMEOMM-UHFFFAOYSA-N

• Inchi： 1S/C38H22N2O4/c41-35-27-15-11-23-25-13-17-29-34-30(38(44)40(37(29)43)20-22-9-5-2-6-10-22)18-14-26(32(25)34)24-12-16-28(33(27)31(23)24)36(42)39(35)19-21-7-3-1-4-8-21/h1-18H,19-20H2
• InChI Key： YOJIBFGEZMEOMM-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C3C4C=CC5C(N(CC6C=CC=CC=6)C(C6=CC=C(C7C=CC(C(N1CC1C=CC=CC=1)=O)=C2C3=7)C=4C=56)=O)=O

Computed Properties

• Exact Mass: 570.15800
• Monoisotopic Mass: 570.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 78.14000
• LogP: 6.05960